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FOR IMMEDIATE USE BY AUTHORIZED PERSONNEL

This document provides critical safety and logistical information for all laboratory personnel

involved in the handling and research of the novel, highly pathogenic Influenza virus-IN-4.

Adherence to these protocols is mandatory to ensure the safety of all individuals and the

surrounding environment.

Personal Protective Equipment (PPE)
All activities involving Influenza virus-IN-4 must be conducted in a Biosafety Level 3 (BSL-3)

laboratory. The following PPE is required at all times when working with this agent.

Core PPE Requirements
Respiratory Protection: A powered air-purifying respirator (PAPR) with a high-efficiency

particulate air (HEPA) filter is the minimum requirement. In the event of PAPR malfunction or

for short-term entry into the lab, a properly fit-tested NIOSH-approved N95 respirator may be

used, but this is not recommended for routine procedures.

Body Protection: A solid-front, wrap-around gown with cuffed sleeves is mandatory. For

procedures with a high risk of splashes or aerosol generation, a liquid-resistant coverall is

required.

Hand Protection: Double gloving with nitrile gloves is required. The outer gloves should have

extended cuffs that are pulled over the sleeves of the gown or coverall.
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Eye and Face Protection: A full-face shield must be worn over the PAPR hood or in

conjunction with an N95 respirator and safety glasses.

Quantitative Data on Respiratory Protection
The selection of appropriate respiratory protection is critical for preventing aerosol transmission

of Influenza virus-IN-4. The following table summarizes the filtration efficiency of

recommended respiratory protection against various particle sizes.

Respirator Type Particle Size Filtration Efficiency
Assigned
Protection Factor
(APF)

N95 Respirator 0.3 µm ≥ 95% 10

10-80 nm
Can exceed 5%

penetration
10

4-30 nm > 95% 10

PAPR 0.12 µm Up to 99.9999% 25 to 1,000

Data compiled from multiple sources. Note that the Assigned Protection Factor (APF) indicates

the level of protection a respirator is expected to provide when used as part of a

comprehensive respiratory protection program.[1][2][3][4][5]

Experimental Protocols
The following is a generalized protocol for handling a live Influenza virus-IN-4 sample. Specific

experimental procedures may require additional steps or safety precautions.

Sample Reception and Preparation
Notification: All personnel must be notified before a sample of Influenza virus-IN-4 is

brought into the BSL-3 laboratory.

Donning PPE: Follow the detailed donning procedure outlined in section 3.1.
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Sample Inspection: Upon arrival, inspect the sample container for any signs of leakage or

damage within a certified Class II Biosafety Cabinet (BSC).

Surface Decontamination: Decontaminate the exterior of the sample container with an

appropriate disinfectant (e.g., 70% ethanol, EPA-registered disinfectant) before opening.

Aliquoting and Dilution: All manipulations of the live virus, including aliquoting and dilution,

must be performed within the BSC. Use aerosol-resistant pipette tips.

Virus Culture and Isolation
Cell Culture: All cell culture work with Influenza virus-IN-4 must be conducted in a dedicated

incubator within the BSL-3 facility.

Inoculation: Inoculate cell cultures or embryonated eggs within the BSC.

Incubation: Transport inoculated cultures in a sealed, secondary container to the incubator.

Harvesting: When harvesting the virus, take extreme care to minimize the generation of

aerosols. All harvesting activities must be performed in the BSC.

Diagram of Experimental Workflow
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Caption: Experimental workflow for handling Influenza virus-IN-4.
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Operational and Disposal Plans
Strict adherence to the following procedures for donning, doffing, and disposal is mandatory to

prevent contamination and exposure.

Donning and Doffing Procedures
Donning (Putting On) PPE:

Inner Gloves: Don the first pair of nitrile gloves.

Gown/Coverall: Put on the disposable gown or coverall, ensuring complete coverage.

PAPR: Put on the PAPR hood and start the airflow.

Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the

sleeves of the gown/coverall.

Face Shield: If not integrated into the PAPR, don a full-face shield.

Doffing (Taking Off) PPE:

Decontaminate Outer Gloves: While still wearing all PPE, decontaminate the outer gloves

with an appropriate disinfectant.

Remove Outer Gloves: Remove the outer pair of gloves.

Remove Gown/Coverall and Inner Gloves: Remove the gown or coverall and the inner pair

of gloves together, turning them inside out as you remove them. Dispose of them in a

biohazard waste container.

Exit Lab: Exit the main laboratory area into the anteroom.

Remove PAPR and Face Shield: Remove the PAPR and face shield.

Hand Hygiene: Perform thorough hand hygiene with soap and water.

Decontamination and Disposal
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All materials and waste generated from work with Influenza virus-IN-4 must be

decontaminated before leaving the BSL-3 laboratory.

Liquid Waste: Decontaminate all liquid waste with a 1:10 dilution of bleach for a minimum of

30 minutes before disposal.

Solid Waste: All solid waste, including used PPE, plasticware, and other consumables, must

be placed in biohazard bags and decontaminated by autoclaving.

Reusable Equipment: All reusable equipment must be decontaminated with an appropriate

disinfectant before being removed from the BSC and again before being removed from the

BSL-3 laboratory.

Diagram of Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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